Cas no 438229-01-7 ((3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid)

• Product Name: (3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid
• CAS No: 438229-01-7
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 3081857
• Update Time: 2025-04-21

(3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid

• Inchi： 1S/C14H19N3O2/c18-12(19)6-13-2-10-1-11(3-13)5-14(4-10,7-13)17-9-15-8-16-17/h8-11H,1-7H2,(H,18,19)
• InChI Key： CMIJPLZEWJHJBD-UHFFFAOYSA-N
• SMILES： OC(CC12CC3CC(CC(C3)(C1)N1C=NC=N1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

(3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT